Cas no 72826-15-4 (2-Alanyl-69-homoarginine-beta-lph(61-69))

72826-15-4 structure
Product name:2-Alanyl-69-homoarginine-beta-lph(61-69)
2-Alanyl-69-homoarginine-beta-lph(61-69) Chemical and Physical Properties
Names and Identifiers
-
- 2-Alanyl-69-homoarginine-beta-lph(61-69)
- beta-lipotropin(61-69), 2-alanyl-69-homoarginine-
- Aha-lph
- DTXSID10223142
- L-Lysine, N(6)-(aminoiminomethyl)-N(2)-(N-(N-(N-(N-(N-(N-(N-L-tyrosyl-D-alanyl)glycyl)-L-phenylalanyl)-L-methionyl)-L-threonyl)-L-seryl)-L-alpha-glutamyl)-
- 2-Ala-69-homo-arg-beta lph(61-19)
- Lph(61-69), 2-alanyl-69-homoarginine-
- 72826-15-4
-
- Inchi: InChI=1S/C47H70N12O15S/c1-25(53-40(67)30(48)21-28-12-14-29(62)15-13-28)39(66)52-23-36(63)54-34(22-27-9-5-4-6-10-27)43(70)56-32(18-20-75-3)42(69)59-38(26(2)61)45(72)58-35(24-60)44(71)55-31(16-17-37(64)65)41(68)57-33(46(73)74)11-7-8-19-51-47(49)50/h4-6,9-10,12-15,25-26,30-35,38,60-62H,7-8,11,16-24,48H2,1-3H3,(H,52,66)(H,53,67)(H,54,63)(H,55,71)(H,56,70)(H,57,68)(H,58,72)(H,59,69)(H,64,65)(H,73,74)(H4,49,50,51)/t25-,26-,30+,31+,32+,33+,34+,35+,38+/m1/s1
- InChI Key: KRODIMYXKFCEHY-VHUVRACXSA-N
- SMILES: CC(C(C(=O)NC(CO)C(=O)NC(CCC(=O)O)C(=O)NC(CCCCN=C(N)N)C(=O)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(C)NC(=O)C(CC2=CC=C(C=C2)O)N)O
Computed Properties
- Exact Mass: 1074.4809
- Monoisotopic Mass: 1074.48043075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 75
- Rotatable Bond Count: 34
- Complexity: 1930
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 484Ų
- XLogP3: -5
Experimental Properties
- Density: 1.46
- Refractive Index: 1.65
- PSA: 458.51
2-Alanyl-69-homoarginine-beta-lph(61-69) Related Literature
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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